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Cat. No.: B1267317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Morpholino(4-nitrophenyl)methanone, also known as N-(4-Nitrobenzoyl)morpholine, is a

chemical compound featuring a morpholine ring attached to a 4-nitrophenyl group via a

carbonyl bridge. This structure is of interest to researchers in medicinal chemistry and drug

development due to the prevalence of the morpholine moiety in numerous biologically active

compounds. Morpholine is often incorporated into drug candidates to improve their

pharmacokinetic properties, such as solubility and metabolic stability. The presence of the nitro

group on the phenyl ring provides a site for further chemical modification, making it a versatile

intermediate in the synthesis of more complex molecules. These application notes provide an

overview of the primary reaction mechanism for the synthesis of Morpholino(4-
nitrophenyl)methanone, detailed experimental protocols, and a summary of its known

characteristics.

Reaction Mechanisms: Nucleophilic Acyl
Substitution
The principal reaction for the synthesis of Morpholino(4-nitrophenyl)methanone is a

nucleophilic acyl substitution. This reaction involves the attack of a nucleophile, in this case, the
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nitrogen atom of morpholine, on the electrophilic carbonyl carbon of an acyl group. For the

synthesis of the title compound, the most common acylating agent is 4-nitrobenzoyl chloride.

The reaction proceeds via a two-step mechanism:

Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the morpholine ring

attacks the partially positive carbonyl carbon of 4-nitrobenzoyl chloride. This leads to the

breaking of the carbon-oxygen pi bond and the formation of a tetrahedral intermediate.

Leaving Group Departure: The tetrahedral intermediate is unstable and collapses. The

carbon-oxygen double bond is reformed, and the chloride ion, being a good leaving group, is

expelled. A base, such as triethylamine or pyridine, is typically added to neutralize the

hydrochloric acid (HCl) formed as a byproduct, driving the reaction to completion.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reaction Conditions

Workup & Purification

Final Product

4-Nitrobenzoyl Chloride

Dichloromethane

Morpholine & Triethylamine

Room Temperature

1-2 hours

Add Water

Extract with DCM

Wash with Water

Dry over Na2SO4

Concentrate

Recrystallization / Chromatography
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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